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Compound of Interest

Compound Name: Antho-RFamide

Cat. No.: B1665767 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Antho-RFamides (1][2][3] Accurate quantification of Antho-RFamide in biological samples is

crucial for understanding its roles in neurobiology and for potential applications in drug

development targeting related pathways. This document provides a detailed protocol for the

development and application of a competitive radioimmunoassay (RIA) for the sensitive and

specific quantification of Antho-RFamide.

The RIA is a highly sensitive technique based on the principle of competitive binding.[4] In this

assay, a fixed amount of radiolabeled Antho-RFamide (the "tracer") competes with the

unlabeled Antho-RFamide present in a sample or standard for a limited number of binding

sites on a specific anti-Antho-RFamide antibody. As the concentration of unlabeled Antho-
RFamide increases, the amount of tracer bound to the antibody decreases. By measuring the

radioactivity of the antibody-bound fraction, a standard curve can be generated, allowing for the

determination of Antho-RFamide concentration in unknown samples.

Principle of the Assay
The competitive binding principle of the Antho-RFamide radioimmunoassay is illustrated in the

diagram below. Unlabeled Antho-RFamide from the sample or standard competes with a fixed

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1665767?utm_src=pdf-interest
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.novoprolabs.com/p/antho-rfamide-304128.html
https://pubmed.ncbi.nlm.nih.gov/1735119/
https://experts.illinois.edu/en/publications/isolation-of-ltglu-asn-phe-his-leu-arg-pro-nhsub2sub-antho-rpamid/
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.revvity.com/ask/125i-labeling-proteins
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/product/b1665767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


quantity of Iodine-125 (¹²⁵I)-labeled Antho-RFamide for binding to a limited amount of specific

polyclonal antibody. The antibody-bound complexes are then precipitated and the radioactivity

is measured. The concentration of Antho-RFamide in the sample is inversely proportional to

the measured radioactivity.
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Start: Prepare Reagents

Set up Assay Tubes
(Standards, Samples, Controls)

Add Anti-Antho-RFamide
Antibody (100 µL)

Add ¹²⁵I-Antho-RFamide
Tracer (100 µL)

Incubate 18-24 hours
at 4°C

Add Precipitating Reagent
(e.g., Goat Anti-Rabbit IgG)

Incubate 2 hours
at 4°C

Centrifuge at 3,000 x g
for 30 min

Decant Supernatant

Count Radioactivity of
Pellet in Gamma Counter

Analyze Data:
Generate Standard Curve &

Calculate Sample Concentrations

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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